Cas no 133130-86-6 (4-(Bromomethyl)-2,5-diphenyloxazole)

4-(Bromomethyl)-2,5-diphenyloxazole is a brominated oxazole derivative widely utilized as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features—a reactive bromomethyl group and a diphenyl-substituted oxazole core—make it valuable for further functionalization, particularly in cross-coupling reactions and heterocyclic modifications. The compound’s stability under standard handling conditions and well-defined reactivity profile enhance its utility in constructing complex molecular architectures. It is commonly employed in the development of fluorescent probes, bioactive molecules, and materials science applications. High purity and consistent performance ensure reliability in synthetic workflows, making it a preferred choice for researchers requiring precise bromomethylation or oxazole-based scaffolds.

4-(Bromomethyl)-2,5-diphenyloxazole structure

133130-86-6 structure

Product Name:4-(Bromomethyl)-2,5-diphenyloxazole

CAS No:133130-86-6

MF:C₁₆H₁₂BrNO

MW:314.1765832901

CID:1093099

PubChem ID:15307669

Update Time:2025-06-07

4-(Bromomethyl)-2,5-diphenyloxazole Chemical and Physical Properties

Names and Identifiers

- 4-(Bromomethyl)-2,5-diphenyloxazole
- 4-(bromomethyl)-2,5-diphenyl-1,3-oxazole
- SCHEMBL7070626
- 133130-86-6
- DTXSID60571221
- A909044
- Inchi： 1S/C16H12BrNO/c17-11-14-15(12-7-3-1-4-8-12)19-16(18-14)13-9-5-2-6-10-13/h1-10H,11H2
- InChI Key： QJIDJLVBNDSDRA-UHFFFAOYSA-N
- SMILES： BrCC1=C(C2C=CC=CC=2)OC(C2C=CC=CC=2)=N1

Computed Properties

Exact Mass: 313.01026
Monoisotopic Mass: 313.01023g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 26Å²

Experimental Properties

PSA: 26.03

4-(Bromomethyl)-2,5-diphenyloxazole Security Information

Storage Condition：Sealed in dry,2-8°C

4-(Bromomethyl)-2,5-diphenyloxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM191044-1g	4-(bromomethyl)-2,5-diphenyloxazole	133130-86-6	95%	1g	$994	2021-08-05
Chemenu	CM191044-1g	4-(bromomethyl)-2,5-diphenyloxazole	133130-86-6	95%	1g	$1343	2024-08-02
Ambeed	A411727-1g	4-(Bromomethyl)-2,5-diphenyloxazole	133130-86-6	95+%	1g	$1119.0	2024-04-24